(R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-(2-oxoethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-5-10(9-13)6-8-14/h8,10H,4-7,9H2,1-3H3/t10-/m1/s1
• InChI Key: IOZGGOSCHPGERX-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CC=O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H](C1)CC=O
• Molecular Formula: C12H21NO3
• DSSTOX Substance ID: DTXSID90732888
• Molecular Weight: 227.30 g/mol
• CAS RN: 1039361-81-3

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Piperidine Derivatives : (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is used in synthesizing diverse piperidine derivatives. For instance, tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone, a related compound, reacts with BuLi and other agents to form tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates, crucial for preparing various piperidine derivatives (Moskalenko & Boev, 2014).

• Molecular Structure Analysis : Research has been conducted on the molecular structure of tert-butyl piperazine-carboxylate compounds, providing insights into their crystalline forms and bond lengths and angles. This information is critical for understanding the physical and chemical properties of these compounds (Mamat, Flemming, & Köckerling, 2012).

Biological and Medicinal Applications

• Intermediate for Nociceptin Antagonists : Asymmetric synthesis of derivatives like 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, which is an intermediate for nociceptin antagonists, involves the use of compounds similar to (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate. These intermediates are crucial in the development of novel pharmaceuticals (Jona et al., 2009).

• Synthesis of Biologically Active Alkaloids : Compounds like 2-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester, closely related to the compound , have been used to prepare biologically active alkaloids such as sedridine, allosedridine, and coniine in a stereoselective way. This demonstrates the utility of such compounds as chiral building blocks in medicinal chemistry (Passarella et al., 2005).

• Antibacterial and Antifungal Activities : Derivatives of N-Boc piperazine, such as tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, have been synthesized and studied for their antibacterial and antifungal activities. These studies are essential for identifying new compounds with potential therapeutic applications (Kulkarni et al., 2016).

Future Directions

The field of piperidine derivatives is a vibrant area of research, with many potential applications in pharmaceuticals and other industries. Future research will likely continue to explore new synthesis methods, potential applications, and the biological activity of these compounds.

Synthesis routes and methods

Procedure details

tert-Butyl 3-(2-methoxyethenyl)-1-piperidinecarboxylate (1.16 g, 4.81 mmol) was dissolved in 90% formic acid (2 mL). The mixture was stirred at room temperature for 40 min. The mixture was then partitioned between ethyl acetate and saturated aqueous NaHCO3 solution. The separated organic phase was washed with brine, dried over Na2SO4, filtered and evaporated. Purification by column chromatography (hexane/ethyl acetate=4/1) gave tert-butyl 3-(2-oxoethyl)-1-piperidinecarboxylate as a colorless oil (652 my, yield; 60%).